Cas no 2256033-44-8 (1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 2256033-44-8
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 6001026
• PubChem ID: 165737969
• Update Time: 2025-05-19

1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6750715
• 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile
• 2256033-44-8

• Inchi： 1S/C11H10N4/c12-6-9-3-4-11-10(5-9)13-14-15(11)7-8-1-2-8/h3-5,8H,1-2,7H2
• InChI Key： AWMJULDQCPOVCD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2N=N1)CC1CC1

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile

1-(Cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile: A Comprehensive Overview

1-(Cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS No. 2256033-44-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This benzotriazole derivative is characterized by its unique molecular structure, which combines a cyclopropylmethyl group with a carbonitrile functional group. Its versatility and potential applications make it a subject of ongoing research and development.

The compound's molecular formula is C₁₁H₁₀N₄, and it belongs to the class of heterocyclic compounds. The presence of the benzotriazole core is particularly noteworthy, as this moiety is known for its stability and ability to participate in various chemical reactions. The cyclopropylmethyl substituent adds a layer of complexity, influencing the compound's physicochemical properties and reactivity.

One of the most intriguing aspects of 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile is its potential role in drug discovery. Researchers are exploring its utility as a pharmacophore in the design of novel therapeutic agents. The carbonitrile group, in particular, is a valuable functional group in medicinal chemistry, often serving as a precursor for further chemical modifications. This has led to increased interest in the compound's synthetic pathways and derivatization potential.

In addition to its pharmaceutical applications, 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile has shown promise in material science. Its robust heterocyclic framework makes it a candidate for use in organic electronics and photovoltaic materials. The compound's ability to absorb and emit light at specific wavelengths is being investigated for applications in optoelectronic devices and sensors.

The synthesis of 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile typically involves multi-step organic reactions, including cyclization and functional group interconversion. Researchers are continually refining these methods to improve yield and purity, making the compound more accessible for industrial and academic use. Recent advancements in green chemistry have also influenced the synthesis protocols, with a focus on reducing waste and minimizing environmental impact.

From a commercial perspective, the demand for 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile is on the rise, driven by its expanding applications. Suppliers and manufacturers are increasingly offering this compound in various grades, including research-grade and GMP-grade, to cater to diverse needs. The global market for benzotriazole derivatives is expected to grow significantly, with this compound playing a pivotal role.

For researchers and industry professionals, understanding the structure-activity relationship of 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile is crucial. Computational chemistry and molecular modeling are being employed to predict its behavior in different environments, aiding in the design of more effective derivatives. These efforts are complemented by experimental studies that validate the theoretical predictions.

In conclusion, 1-(cyclopropylmethyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS No. 2256033-44-8) is a compound of immense scientific and industrial interest. Its unique structural features and broad applicability make it a valuable asset in fields ranging from medicinal chemistry to material science. As research progresses, new opportunities for its use are likely to emerge, further solidifying its importance in the chemical landscape.